Nitrocyclohexane
Cat. No. B1678964
Key on ui cas rn:
1122-60-7
M. Wt: 129.16 g/mol
InChI Key: NJNQUTDUIPVROZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:12]([O:13][CH2:16][CH:17]=[CH2:18])(=[O:14])[CH3:15].[C:23]([O-:24])(=[O:25])[CH3:26].[C:28]([O-:29])(=[O:30])[CH3:31].[CH3:19][C:20](=[O:21])[O-:22].[CH3:37][OH:38].[CH:33]([OH:34])([CH3:35])[CH3:36].[K+:2].[N+:3](=[O:4])([O-:5])[CH:6]1[CH2:7][CH2:8][CH2:9][CH2:10][CH2:11]1.[OH-:1].[OH2:32].[Pd+2:27]>>[N+:3](=[O:4])([O-:5])[C:6]1([CH2:18][CH:17]=[CH2:16])[CH2:7][CH2:8][CH2:9][CH2:10][CH2:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=CCOC(C)=O
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])C1CCCCC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Pd+2]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C=CCC1([N+](=O)[O-])CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
